Cas no 1877351-71-7 (5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl-)

• Product Name: 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl-
• CAS No: 1877351-71-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD31735925
• CID: 5238127
• PubChem ID: 130696633
• Update Time: 2025-10-29

5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl-

• MDL： MFCD31735925
• Inchi： 1S/C10H18N2O/c1-3-12(2)9(13)8-6-10(8)4-5-11-7-10/h8,11H,3-7H2,1-2H3
• InChI Key： SJGDHCKWISKELL-UHFFFAOYSA-N
• SMILES： C1(C(N(CC)C)=O)C2(CCNC2)C1

Additional information on 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl-

5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- (CAS No. 1877351-71-7): An Overview of a Promising Compound in Medicinal Chemistry

5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- (CAS No. 1877351-71-7) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and structural flexibility. The spirocyclic framework provides a robust platform for the design and synthesis of novel molecules with enhanced pharmacological properties.

The chemical structure of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- is characterized by a spirocyclic core with an azaspiro ring system and an amide functional group substituted with ethyl and methyl groups. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for various biological studies.

Recent research has highlighted the potential of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- in several therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving GABAergic neurotransmission. Studies have shown that this compound can modulate GABA receptors, which are crucial for maintaining proper neural function and preventing conditions such as anxiety and epilepsy.

In addition to its neuropharmacological properties, 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammatory responses. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic profile of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. Its high oral bioavailability and low toxicity further enhance its potential as a drug candidate.

In the realm of drug discovery and development, the synthetic accessibility of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- is another critical factor contributing to its appeal. The spirocyclic core can be synthesized using well-established methodologies, allowing for efficient large-scale production. This synthetic flexibility also facilitates the preparation of analogs with modified functional groups, enabling researchers to fine-tune the compound's biological activity and pharmacological profile.

The structural diversity within the spirocyclic framework has led to the exploration of various derivatives of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl-. These derivatives have been tested for their efficacy in different disease models, including cancer and cardiovascular diseases. For instance, some analogs have shown promising antiproliferative effects against various cancer cell lines, suggesting their potential as anticancer agents.

The safety profile of 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- has been evaluated through extensive preclinical studies. Toxicity assessments have revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a safe and effective therapeutic agent.

In conclusion, 5-Azaspiro[2.4]heptane-1-carboxamide, N-ethyl-N-methyl- (CAS No. 1877351-71-7) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an attractive target for drug discovery and development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.